Cas no 70598-14-0 (1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-
• CAS No: 70598-14-0
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 546985
• PubChem ID: 20542726
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-
• 2-[3-(4-chlorophenyl)-1-(4-methoxyphenyl)pyrazol-4-yl]acetic acid
• SCHEMBL11160338
• 70598-14-0
• DTXSID10608516
• [3-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-4-yl]acetic acid
• 2-(3-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C18H15ClN2O3/c1-24-16-8-6-15(7-9-16)21-11-13(10-17(22)23)18(20-21)12-2-4-14(19)5-3-12/h2-9,11H,10H2,1H3,(H,22,23)
• InChI Key： QEVBJHISBJJETK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CC(=O)O)=CN(C2C=CC(=CC=2)OC)N=1

Computed Properties

• Exact Mass: 342.07725
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35